Cas no 21764-09-0 (Eupatorin 5-Methyl Ether)

Eupatorin 5-Methyl Ether Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3-hydroxy-4-methoxyphenyl)-5,6,7-trimethoxy-
• EUPATORIN-5-METHYL ETHER
• 2-(3-hydroxy-4-methoxyphenyl)-5,6,7-trimethoxychromen-4-one
• EUPATORIN 5-METHYL ETHER
• EUPATORIN-5-METHYLETHER(RG)
• 2-(3,4dihydroxyphenyl)-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4,5,6 tetrahydropyran-2-yloxy)]chromen-4-one
• 3'-hydroxy-4',5,6,7-tetramethoxyflavone
• 3'-hydroxy-5,6,7,4'-tetramethoxyflavone
• 5-OMe-eupatorin
• +Expand

• InChIKey： LYLDPYNWDVVPIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H18O7/c1-22-13-6-5-10(7-11(13)20)14-8-12(21)17-15(26-14)9-16(23-2)18(24-3)19(17)25-4/h5-9,20H,1-4H3
• SMILES： OC1=C(OC)C=CC(C2=CC(=O)C3C(OC)=C(OC)C(OC)=CC=3O2)=C1

Computed Properties

• Exact Mass: 358.10500

Experimental Properties

• LogP: 3.20000
• PSA: 87.36000
• Melting Point: 179-180°C

Eupatorin 5-Methyl Ether Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： T
• Risk Phrases： 25

Eupatorin 5-Methyl Ether Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Flavonoids